
safety and handling precautions for 3-
Vinylaniline.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Vinylaniline

Cat. No.: B102275 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Vinylaniline

This guide provides comprehensive safety and handling precautions for 3-Vinylaniline (also

known as 3-Aminostyrene), intended for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets and chemical

databases to ensure a thorough understanding of the associated hazards and mitigation

strategies.

Chemical Identification and Properties
3-Vinylaniline is a colorless to light yellow liquid utilized in the synthesis of fine chemicals,

functionalized polymers, pigments, and pharmaceuticals.[1] A summary of its key physical and

chemical properties is presented below.
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Property Value Reference

CAS Number 15411-43-5 [2][3][4]

Molecular Formula C₈H₉N [2][4]

Molecular Weight 119.16 g/mol [2]

Appearance Colorless viscous liquid [5]

Boiling Point 212.46°C (rough estimate) [5]

Density 1.051 g/mL at 25°C [2]

Flash Point 98.9°C (closed cup) [6]

Refractive Index n20/D 1.611 [2]

Storage Temperature 2-8°C [2]

Hazard Identification and Classification
3-Vinylaniline is classified as a hazardous substance. The following table summarizes its

hazard statements and classifications according to the Globally Harmonized System (GHS).

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Skin Irrit. 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Eye Irrit. 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
STOT SE 3

H335: May cause respiratory

irritation

Signal Word: Warning[6]

Hazard Pictogram:[3]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 3-
Vinylaniline to minimize exposure and ensure personal safety.

PPE Type Specifications Reference

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved eye

protection.

[5]

Skin Protection

Chemical-resistant gloves

(inspected prior to use), and

impervious clothing.

[5]

Respiratory Protection

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges as a

backup to engineering

controls. If the respirator is the

sole means of protection, use

a full-face supplied air

respirator.

[5]
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Start: Handling 3-Vinylaniline

Assess Risk of Exposure
(e.g., quantity, duration, ventilation)

Select Appropriate PPE

Eye/Face Protection:
Safety glasses with side-shields (EN166/NIOSH)

Hand Protection:
Chemical-resistant gloves

Body Protection:
Impervious lab coat or clothing

Respiratory Protection:
(If ventilation is inadequate)

Full-face respirator with ABEK cartridges

Inspect PPE for damage before use

Don PPE correctly

Proceed with Handling Procedure

Doff PPE carefully to avoid contamination

Dispose of contaminated PPE as hazardous waste

End

Click to download full resolution via product page

First Aid Response Protocol
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Spill Response Protocol
In the event of a spill, follow these steps to ensure safe cleanup and containment.

Immediate Actions:

Evacuate personnel from the immediate area. [5] * Ensure adequate ventilation. [5] * Wear

appropriate personal protective equipment, including respiratory protection. [5] * Prevent

the spill from entering drains. [5]2. Containment and Cleanup:

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Soak up the material and collect it into a suitable, closed container for disposal. [5]3. Post-

Cleanup:

Dispose of the waste as hazardous waste. [5] * Decontaminate the spill area.

The logical flow for responding to a chemical spill is outlined in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill of 3-Vinylaniline Occurs

Assess Spill Size and Risk

Minor Spill?

Evacuate Area

No (Major Spill)

Don Appropriate PPE
(including respiratory protection)

Yes

Notify Safety Personnel

Contain Spill with Inert Absorbent

Collect Absorbed Material into
Sealed Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via
Licensed Disposal Company

End

Click to download full resolution via product page

Chemical Spill Response Workflow
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [5]* Specific Hazards: Hazardous decomposition products formed under fire

conditions include carbon oxides and nitrogen oxides (NOx). [5]* Protective Equipment:

Wear a self-contained breathing apparatus for firefighting if necessary. [5]

Disposal Considerations
Dispose of 3-Vinylaniline and its contaminated packaging as hazardous waste. [5]Offer

surplus and non-recyclable solutions to a licensed disposal company. [5]Do not let the product

enter drains. [5]

Toxicological Information
While comprehensive toxicological data is not available, 3-Vinylaniline is known to cause skin

and eye irritation and may cause respiratory irritation upon inhalation. [3][5]No component of

this product at levels greater than or equal to 0.1% is identified as a probable, possible, or

confirmed human carcinogen by IARC. [5]

Signaling and Metabolic Pathways
Currently, there is no available information in the reviewed literature regarding the specific

signaling or metabolic pathways of 3-Vinylaniline in biological systems. Further research is

required to elucidate its toxicological and metabolic fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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